2-chloro-N-cyclohexyl-4-fluorobenzamide

• IUPAC Name: 2-chloro-N-cyclohexyl-4-fluorobenzamide
• InChI: InChI=1S/C13H15ClFNO/c14-12-8-9(15)6-7-11(12)13(17)16-10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H,16,17)
• InChI Key: MUBBHTLCNFCXCV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2=C(C=C(C=C2)F)Cl
• Molecular Formula: C13H15ClFNO
• Molecular Weight: 255.71 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 2-chloro-N-cyclohexyl-4-fluorobenzamide often involves multistep reactions with specific reagents. For instance, compounds with fluorobenzamide structures have been synthesized through formal [4+2] cycloaddition reactions, utilizing catalysts such as CuI and LiOH to produce fluorescent aminonaphthalic anhydrides in good yields, demonstrating the complex synthetic pathways involved in creating structurally related benzamides (Lu et al., 2022).

Molecular Structure Analysis

The crystal structure of compounds closely related to 2-chloro-N-cyclohexyl-4-fluorobenzamide, such as N-cyclohexyl-2-nitrobenzamide, has been characterized by X-ray diffraction analysis. This analysis reveals that these compounds can crystallize in monoclinic space groups with specific cell parameters, indicating the importance of molecular geometry in understanding the structural characteristics of such molecules (Saeed et al., 2010).

Chemical Reactions and Properties

Research into similar fluorobenzamides has shown that they can participate in complex chemical reactions, such as copper-catalyzed tandem aryl-halogen hydroxylation and N,O-acetalization, leading to the synthesis of diverse products. These studies highlight the reactivity of the benzamide moiety and its utility in organic synthesis (Chen et al., 2017).

Physical Properties Analysis

The physical properties of benzamide derivatives, including solubility, melting points, and crystalline structure, play a significant role in their application and handling. For example, the crystalline structure of N-(arylsulfonyl)-4-fluorobenzamides has been extensively studied to understand their conformation and how it affects their physical properties (Suchetan et al., 2016).

Chemical Properties Analysis

The chemical properties of 2-chloro-N-cyclohexyl-4-fluorobenzamide and similar compounds, such as reactivity, stability, and interaction with various reagents, are crucial for their application in synthesis and material science. Iron-catalyzed, fluoroamide-directed C-H fluorination is an example of utilizing the chemical properties of fluorobenzamides to achieve selective fluorination, showcasing the versatility of these compounds in chemical synthesis (Groendyke et al., 2016).